2-(4-(benzofuran-2-carboxamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-(1-benzofuran-2-carbonylamino)phenyl]-N-(2-methoxyethyl)tetrazole-5-carboxamide
• InChI: InChI=1S/C20H18N6O4/c1-29-11-10-21-20(28)18-23-25-26(24-18)15-8-6-14(7-9-15)22-19(27)17-12-13-4-2-3-5-16(13)30-17/h2-9,12H,10-11H2,1H3,(H,21,28)(H,22,27)
• InChI Key: XAORZJQTKBFAJC-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=NN(N=N1)C2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C20H18N6O4
• Molecular Weight: 406.4 g/mol

Description

2-(4-(benzofuran-2-carboxamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C20H18N6O4 and its molecular weight is 406.402. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(benzofuran-2-carboxamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(benzofuran-2-carboxamido)phenyl)-N-(2-methoxyethyl)-2H-tetrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Agents

Research by Abu‐Hashem et al. (2020) delved into the synthesis of novel compounds derived from benzofuran, demonstrating significant anti-inflammatory and analgesic activities. These compounds were found to inhibit cyclooxygenase enzymes (COX-1/COX-2), with some showing high selectivity and efficacy comparable to standard drugs, underlining their potential as new therapeutic agents for inflammation and pain management Abu‐Hashem, Al-Hussain, & Zaki, 2020.

Antimicrobial Applications

Idrees et al. (2020) synthesized a series of compounds integrating quinoline, pyrazole, and benzofuran moieties, showing excellent antibacterial activity against common pathogens such as S. aureus and E. coli. This indicates the potential of these compounds in addressing antibiotic resistance and developing new antimicrobial therapies Idrees, Bodkhe, Siddiqui, & Kola, 2020.

Antitumor Activity

Research into the cytotoxic activities of compounds related to the benzofuran core structure has revealed their potential in cancer treatment. Stevens et al. (1984) found that certain imidazotetrazine derivatives show broad-spectrum antitumor activity, acting possibly through the inhibition of DNA repair mechanisms, thereby enhancing the efficacy of DNA-damaging agents in cancer chemotherapy Stevens, Hickman, Stone, Gibson, Baig, Lunt, & Newton, 1984.

Synthetic Chemistry and Drug Development

The synthesis and characterization of novel benzofuran derivatives have facilitated the development of a wide array of bioactive molecules with potential therapeutic applications. For example, the study by Bhaskar et al. (2019) outlines the synthesis of benzodiazole derivatives, demonstrating the versatility of benzofuran-based compounds in medicinal chemistry Bhaskar, Kumar, Tholappanavara Hanumanthappa, & Banakara Vijaykumar, 2019.